4-(Cyclohexylamino)butane-2-sulfonic acid

• CAS No.: 906073-26-5
• Molecular Formula: C10H21NO3S
• Molecular Weight: 235.35 g/mol
• IUPAC Name: 4-(cyclohexylamino)butane-2-sulfonic acid
• InChI: InChI=1S/C10H21NO3S/c1-9(15(12,13)14)7-8-11-10-5-3-2-4-6-10/h9-11H,2-8H2,1H3,(H,12,13,14)
• InChI Key: HTRUWHUTBFWOML-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNC1CCCCC1)S(=O)(=O)O

Description

4-(Cyclohexylamino)butane-2-sulfonic acid is a useful research compound. Its molecular formula is C10H21NO3S and its molecular weight is 235.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclohexylamine (1.50 g, 15.1 mmol) in tetrahydrofuran (15 mL) was added 2,4-butane sultone (2.04 g, 14.4 mmol). The solution stirred at reflux for 2 hours. The reaction was cooled to room temperature. The solid was collected by filtration and dried in vacuo. Yield: 59%. 1H NMR (DMSO, 500 MHz) δ ppm 8.50 (s (broad), 1H), 3.02 (m, 2H), 2.93 (m, 1H), 2.60 (m, 1H), 1.93 (m, 3H), 1.75 (m, 3H), 1.57 (m, 1H), 1.21 (m, 4H), 1.11 (m, 4H). 13C (DMSO, 125 MHz) δ ppm 56.23, 53.20, 43.09, 29.54, 29.41, 29.39, 25.40, 24.42, 17.23. ES-MS 234 (M−1).